molecular formula C19H22N8 B6458981 4-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline CAS No. 2549016-94-4

4-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline

Cat. No. B6458981
CAS RN: 2549016-94-4
M. Wt: 362.4 g/mol
InChI Key: MSDOAMKKIPINBN-UHFFFAOYSA-N
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Description

The compound “4-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline” is a complex organic molecule. It contains several functional groups and rings, including a pyrazole ring, a pyridazine ring, a piperazine ring, and a tetrahydroquinazoline ring .

Scientific Research Applications

Antitumor Activity

The tetrahydroquinazoline scaffold has been investigated for its potential as an antitumor agent. Researchers have synthesized derivatives of this compound and evaluated their efficacy against different cancer cell lines. These studies aim to identify novel chemotherapeutic agents that can combat tumor growth and metastasis .

Antileishmanial Activity

Leishmaniasis, caused by protozoan parasites of the genus Leishmania, is a neglected tropical disease. Some tetrahydroquinazoline derivatives have shown promising antileishmanial activity. These compounds could serve as leads for developing effective treatments against this parasitic infection .

Antimalarial Properties

Malaria remains a global health challenge. Certain pyrazole-bearing compounds, including those related to our target molecule, exhibit potent antimalarial effects. Researchers continue to explore these derivatives for their ability to combat Plasmodium parasites .

Anti-Inflammatory Potential

Inflammation plays a crucial role in various diseases. Tetrahydroquinazoline derivatives have demonstrated anti-inflammatory properties. Understanding their mechanisms of action could lead to the development of new anti-inflammatory drugs .

Antiviral Activity

Given the ongoing threat of viral infections, compounds with antiviral properties are highly sought after. While specific studies on our compound are limited, its structural features suggest potential antiviral effects. Further research is needed to validate this hypothesis .

Antibacterial Effects

The fight against antibiotic-resistant bacteria necessitates the discovery of novel antibacterial agents. Although direct evidence for our compound’s antibacterial activity is scarce, its structural motifs align with known antibacterial scaffolds. Investigating its effects against bacterial pathogens is warranted .

properties

IUPAC Name

4-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]-5,6,7,8-tetrahydroquinazoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N8/c1-2-5-16-15(4-1)19(21-14-20-16)26-12-10-25(11-13-26)17-6-7-18(24-23-17)27-9-3-8-22-27/h3,6-9,14H,1-2,4-5,10-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MSDOAMKKIPINBN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=C(C1)C(=NC=N2)N3CCN(CC3)C4=NN=C(C=C4)N5C=CC=N5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline

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